(1R,4R,5S)-rel-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

• IUPAC Name: tert-butyl (1R,4R,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• InChI: InChI=1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3/t6-,7-,8+/m1/s1
• InChI Key: MVDURHAWUZLLLY-PRJMDXOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC1C2N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H]2C[C@@H]1[C@H]2N
• Molecular Formula: C10H18N2O2
• Molecular Weight: 198.26 g/mol
• CAS RN: 1403766-80-2, 1932212-66-2

Description

(1R,4R,5S)-rel-tert-Butyl 5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate, commonly known as TBAAHC, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It belongs to the class of bicyclic compounds that have been found to exhibit interesting biological properties.

Scientific Research Applications

• Chiral Cyclic Amino Acid Esters : This compound is part of a class of chiral cyclic amino acid esters. For example, Moriguchi et al. (2014) synthesized a chiral cyclic amino acid ester, similar in structure, through intramolecular lactonization, characterizing its molecular structure without using chiral catalysts or enzymes. The precise structure was determined using single crystal X-ray diffraction analysis, highlighting its orthorhombic space group and its noncentrosymmetric, chiral nature (Moriguchi et al., 2014).

• Conformationally Constrained β-Amino Acid Precursors : The compound's structural framework serves as a precursor for conformationally constrained β-amino acids, crucial for developing oligomers with defined secondary structures. Krow et al. (2016) detailed the regioselective introduction and transformation of substituents in related compounds, showcasing their potential in forming oligomers with specific structures (Krow et al., 2016).

• Synthesis of Glutamic Acid Analogues : The synthesis of glutamic acid analogues involving similar compounds has been reported. Hart et al. (1999) synthesized a 2-substituted 7-azabicyclo[2.2.1]heptane glutamic acid analogue from L-serine, highlighting the versatility of such compounds in synthesizing amino acid derivatives (Hart & Rapoport, 1999).

• Enantioselective Synthesis : The enantioselective synthesis of related compounds is another area of interest. Campbell et al. (2009) described an efficient enantioselective synthesis of a crucial intermediate for a series of potent CCR2 antagonists, demonstrating the significance of these compounds in medicinal chemistry (Campbell et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s often used as an intermediate in organic synthesis, which suggests it could be involved in the synthesis of more complex molecules.